Cas no 63805-57-2 (Bicyclo[2.2.1]heptane-1-butanoic acid, 7,7-dimethyl-)

• Product Name: Bicyclo[2.2.1]heptane-1-butanoic acid, 7,7-dimethyl-
• CAS No: 63805-57-2
• MF: C₁₃H₂₂O₂
• MW: 210.312584400177
• CID: 1658535
• Update Time: 2024-09-12

Bicyclo[2.2.1]heptane-1-butanoic acid, 7,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane-1-butanoic acid, 7,7-dimethyl-

• Inchi： 1S/C13H22O2/c1-12(2)10-5-8-13(12,9-6-10)7-3-4-11(14)15/h10H,3-9H2,1-2H3,(H,14,15)
• InChI Key： BDLVFHJAUSRZCY-UHFFFAOYSA-N
• SMILES： C12(CCCC(O)=O)C(C)(C)C(CC1)CC2

Computed Properties

• Exact Mass: 210.16206

Experimental Properties

• Density: 1.032±0.06 g/cm3(Predicted)
• Boiling Point: 318.4±10.0 °C(Predicted)
• PSA: 37.3
• pka: 4.84±0.10(Predicted)